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Compound of Interest

Compound Name: D-Mannitol-d1

Cat. No.: B1484767

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of D-
Mannitol-d1, a deuterated form of D-Mannitol. It is intended to assist researchers, scientists,
and drug development professionals in sourcing this stable isotope-labeled compound and
understanding its potential applications.

Commercial Suppliers and Availability

D-Mannitol-d1, also referenced by its synonym D-Glucitol-2-d, is available from a select
number of specialized chemical suppliers. The primary CAS number associated with this
compound is 75607-68-0. While availability can vary, the following companies have been
identified as potential suppliers. It is recommended to contact these suppliers directly for the
most up-to-date information on product specifications, availability, and pricing.
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Known
. Product
Supplier CAS Number Product Notes
Name(s)
Number(s)
Listed as a
MedchemExpres ) 75607-68-0 deuterium-
D-Mannitol-d ) HY-N0378S5
s (inferred) labeled D-
Mannitol.
Product page
indicates it is the
deuterium-
Immunomart D-Mannitol-d1 75607-68-0 HY-N0378S5 labeled D-
Mannitol.
Currently listed
as out of stock.
Marketed under
Santa Cruz .
) D-Glucitol-2-d 75607-68-0 sc-224505 the synonym D-
Biotechnology )
Glucitol-2-d.
) ) . Listed as D-
US Biological D-Glucitol-2-d 75607-68-0 163407 ,
Glucitol-2-d.
Offers d-[2-
Omicron 2H]glucitol,
Biochemicals, d-[2-2H]glucitol 75607-68-0 ALD-045 which
Inc. corresponds to
D-Mannitol-d1.
Known supplier
of isotopicall
Toronto P Y
) - N labeled
Research D-Mannitol-d1 Not specified Not specified
) compounds.
Chemicals

Direct inquiry is
recommended.

Note on Nomenclature: It is important to recognize the interchangeable use of "D-Mannitol-d1"
and "D-Glucitol-2-d" in supplier catalogs for the compound with CAS number 75607-68-0.
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Quantitative Data

Detailed quantitative data, such as isotopic enrichment and purity, are typically provided in the
Certificate of Analysis (CofA) for a specific product lot. While a generic CofA for unlabeled D-
Mannitol from MedchemExpress shows high purity (99.93% by HPLC), a specific CofA for D-
Mannitol-d1 with isotopic enrichment details has not been publicly available in the conducted
research.[1] Researchers should request a lot-specific CofA from the supplier before purchase
to ensure it meets the requirements of their intended application.

Applications and Experimental Protocols

D-Mannitol-d1 primarily serves as a stable isotope-labeled internal standard for mass
spectrometry (MS)-based quantitative analysis. Its chemical properties are nearly identical to
unlabeled D-Mannitol, but its increased mass allows it to be distinguished in a mass
spectrometer. This makes it an ideal tool for accurately quantifying the concentration of D-
Mannitol in complex biological matrices.

While specific, detailed experimental protocols for the use of D-Mannitol-d1 are not readily
available in published literature, a general workflow for its use as an internal standard in a
validated UPLC-MS/MS method for quantifying urinary sugars can be inferred from similar
studies. A study by Gervasoni et al. (2018) details a method for urinary lactulose and mannitol
quantification, which provides a framework for how D-Mannitol-d1 would be utilized.[2]
Although this study used a different isotopically labeled mannitol (d-mannitol-1 13C,1-1-d2), the
principles of its application as an internal standard are directly transferable.

General Experimental Protocol for Urinary Mannitol
Quantification using D-Mannitol-d1 as an Internal
Standard

This protocol is a generalized representation based on established methods for similar
analytes.

1. Preparation of Standards and Internal Standard Stock Solutions:

e Prepare a stock solution of unlabeled D-Mannitol in a suitable solvent (e.g., a mixture of
water and acetonitrile).
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e Prepare a stock solution of D-Mannitol-d1 (internal standard) in the same solvent at a
known concentration.

2. Sample Preparation:

e Thaw frozen urine samples at room temperature.

o Vortex the samples to ensure homogeneity.

o Centrifuge the samples to pellet any particulate matter.

» Take a specific volume of the supernatant (e.g., 50 pL).

e Add a specific volume of the D-Mannitol-d1 internal standard solution to the urine sample.
o Vortex the mixture thoroughly.

3. Chromatographic Separation (UPLC):

« Inject the prepared sample onto a suitable chromatography column (e.g., an ethylene
bridged hybrid amide column as described by Gervasoni et al., 2018).[2]

o Elute the analytes using a gradient of mobile phases (e.g., water and acetonitrile). The
gradient is optimized to achieve good separation of mannitol from other urinary components.

4. Mass Spectrometric Detection (MS/MS):

e The eluent from the UPLC is introduced into a tandem mass spectrometer equipped with an
electrospray ionization (ESI) source operating in negative ion mode.

» Monitor the specific precursor-to-product ion transitions (Selected Reaction Monitoring -
SRM) for both unlabeled D-Mannitol and D-Mannitol-d1.

e The ratio of the peak area of unlabeled D-Mannitol to the peak area of the D-Mannitol-d1
internal standard is used for quantification.

Visualizations
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Experimental Workflow for Quantification of Urinary
Mannitol

Figure 1. General Experimental Workflow for Urinary Mannitol Quantification
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Click to download full resolution via product page

Caption: Figure 1. General Experimental Workflow for Urinary Mannitol Quantification.

Logical Relationship of D-Mannitol-d1 as an Internal
Standard
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Figure 2. Role of D-Mannitol-d1 as an Internal Standard
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [In-depth Technical Guide to D-Mannitol-d1: Commercial
Availability and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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